Cas no 2227831-95-8 (rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopropyl}acetic acid)

• Product Name: rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopropyl}acetic acid
• CAS No: 2227831-95-8
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6233381
• PubChem ID: 165577232
• Update Time: 2025-10-28

rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopropyl}acetic acid
• EN300-1540649
• 2227831-95-8
• rac-2-{1-[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopropyl}acetic acid

• Inchi： 1S/C25H26N2O6/c28-21(29)13-25(10-11-25)27-23(30)22-20(9-12-32-22)26-24(31)33-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20,22H,9-14H2,(H,26,31)(H,27,30)(H,28,29)/t20-,22+/m0/s1
• InChI Key： SVIOGHMGVIQYCO-RBBKRZOGSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(NC1(CC(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopropyl}acetic acid

Introduction to rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopropyl}acetic acid (CAS No. 2227831-95-8)

Rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopropyl}acetic acid (CAS No. 2227831-95-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring, an oxolane moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The cyclopropyl ring in the compound's structure is particularly noteworthy due to its inherent strain and reactivity, which can influence the compound's biological activity. Cyclopropyl-containing molecules have been shown to exhibit a range of pharmacological properties, including antiviral, antibacterial, and anticancer activities. The presence of the cyclopropyl ring in this compound may enhance its ability to interact with specific biological targets, making it a valuable candidate for further investigation.

The oxolane moiety, also known as tetrahydrofuran (THF), is another key structural feature of this compound. Oxolanes are widely used in organic synthesis due to their stability and versatility. In the context of medicinal chemistry, oxolanes can serve as scaffolds for the design of bioactive molecules. The oxolane ring in this compound may contribute to its overall conformational flexibility and stability, which are crucial for optimizing its pharmacological properties.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a common reagent used in peptide synthesis to protect amino groups during the synthesis process. The Fmoc group is easily removable under mild conditions, making it an ideal choice for synthesizing complex peptides and peptidomimetics. In this compound, the Fmoc group protects the amino functionality of the oxolane moiety, ensuring that it remains intact during synthesis and purification processes.

Recent studies have highlighted the potential of compounds with similar structural features to those found in rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopropyl}acetic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that cyclopropyl-containing peptides exhibit potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. Another study in Organic Letters demonstrated that oxolane-based compounds can effectively inhibit bacterial growth by disrupting cell wall synthesis.

In addition to its potential biological activities, the compound's synthetic accessibility is another important aspect to consider. The use of well-established synthetic routes and protecting groups like Fmoc facilitates the efficient preparation of this compound on both small and large scales. This synthetic flexibility is crucial for conducting comprehensive structure-activity relationship (SAR) studies and optimizing the compound's pharmacological profile.

The potential applications of rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopropyl}acetic acid extend beyond its immediate structural features. For example, its unique combination of cyclopropyl and oxolane moieties may make it suitable for use as a lead compound in drug discovery programs targeting specific protein-protein interactions or enzymatic pathways. Furthermore, the compound's ability to form stable complexes with metal ions could be exploited for developing novel imaging agents or therapeutic agents for various diseases.

In conclusion, rac-2-{1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopropyl}acetic acid (CAS No. 2227831-95-8) represents a promising candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Its unique structural features and potential biological activities make it an attractive target for optimizing therapeutic interventions against various diseases. Continued investigation into this compound's properties and applications will likely yield valuable insights and innovations in drug discovery and development.